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Compound of Interest

Compound Name: NIH-12848

Cat. No.: B15602138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NIH-12848 is a potent and selective, cell-permeable inhibitor of Phosphatidylinositol 5-

Phosphate 4-Kinase gamma (PI5P4Kγ).[1][2] It functions as a non-ATP-competitive, allosteric

inhibitor, suggesting it binds to a site distinct from the ATP-binding pocket, likely the PI5P

substrate binding site.[1][3] This selectivity and mechanism of action make NIH-12848 a

valuable tool for investigating the cellular functions of PI5P4Kγ, a lipid kinase implicated in

various signaling pathways, including the Hippo and Notch pathways.[3][4][5] Dysregulation of

PI5P4Kγ has been associated with cancer and neurodegenerative diseases.[4][6]

These application notes provide a comprehensive guide for the preparation and use of NIH-
12848 in both in vitro and cell-based assays.
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Property Value References

Target

Phosphatidylinositol 5-

Phosphate 4-Kinase γ

(PI5P4Kγ)

[1][2]

IC50 (PI5P4Kγ) ~1 µM [1]

Selectivity

No inhibition of PI5P4Kα and

PI5P4Kβ at concentrations up

to 100 µM

[1]

Mechanism of Action
Non-ATP-competitive,

allosteric inhibitor
[1][3]

Binding Mode
Binds to the putative PI5P-

binding site
[1]

Molecular Weight 385.41 g/mol

Formula C₂₀H₁₄F₃N₃S

CAS Number 959551-10-1

Solubility and Storage
Solvent Solubility Storage of Stock Solutions

DMSO 77 mg/mL (199.78 mM)
1 year at -80°C, 1 month at

-20°C

Signaling Pathways
PI5P4Kγ is a key enzyme in the synthesis of phosphatidylinositol 4,5-bisphosphate (PI(4,5)P₂),

a critical signaling phospholipid. By catalyzing the phosphorylation of phosphatidylinositol 5-

phosphate (PI5P), PI5P4Kγ regulates the cellular pool of PI(4,5)P₂. This, in turn, influences a

multitude of downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Selective
PI5P4Kγ Inhibitor NIH-12848]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602138#step-by-step-guide-for-nih-12848-
preparation-and-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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